Cas no 346692-09-9 (N-cycloheptyl-4-fluorobenzenesulfonamide)

• Product Name: N-cycloheptyl-4-fluorobenzenesulfonamide
• CAS No: 346692-09-9
• MF: C₁₃H₁₈FNO₂S
• MW: 271.350925922394
• CID: 3066448
• PubChem ID: 669007
• Update Time: 2025-04-21

N-cycloheptyl-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-fluorobenzenesulfonamide
• Z45540432
• Oprea1_597985
• Oprea1_761167
• CCG-7226
• BIM-0018873.P001
• AK-968/11164564
• cycloheptyl[(4-fluorophenyl)sulfonyl]amine
• STK010800
• AKOS000670683
• N-cycloheptyl-4-fluorobenzene-1-sulfonamide
• 346692-09-9
• CBMicro_018878
• AB00082690-01

• Inchi： 1S/C13H18FNO2S/c14-11-7-9-13(10-8-11)18(16,17)15-12-5-3-1-2-4-6-12/h7-10,12,15H,1-6H2
• InChI Key： QWTHGLGLXJYNQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 271.10422815Da
• Monoisotopic Mass: 271.10422815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6Ų